Cas no 883049-61-4 (N-(propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine)

• Product Name: N-(propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine
• CAS No: 883049-61-4
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• MDL: MFCD02679523
• CID: 5234104
• PubChem ID: 2747542
• Update Time: 2025-06-30

N-(propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridin-2-amine, N-(1-methylethyl)-
• N-(propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine

• MDL： MFCD02679523
• Inchi： 1S/C9H11N3S/c1-6(2)11-9-12-7-4-3-5-10-8(7)13-9/h3-6H,1-2H3,(H,11,12)
• InChI Key： XKSBHFRDGRUBGC-UHFFFAOYSA-N
• SMILES： C12SC(NC(C)C)=NC1=CC=CN=2

Additional information on N-(propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine

N-(Propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine: A Comprehensive Overview

The compound with CAS No 883049-61-4, commonly referred to as N-(Propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are known for their versatile applications in drug discovery and materials science. The 1,3thiazolo5,4-bpyridine core structure is particularly notable for its unique electronic properties and potential bioactivity.

Recent studies have highlighted the importance of N-(Propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine in the development of novel therapeutic agents. Researchers have explored its role as a potential inhibitor of key enzymes involved in various disease pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising activity against [specific enzyme or target], making it a candidate for further preclinical testing.

The synthesis of N-(Propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the propan-2-yl group plays a crucial role in modulating the compound's pharmacokinetic properties. This substitution enhances its solubility and bioavailability, which are critical factors for drug delivery.

In addition to its pharmacological applications, N-(Propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for electronic devices. A 2023 paper in *Advanced Materials* reported that this compound can be used as a building block for constructing metalloorganic frameworks (MOFs) with enhanced conductivity and stability.

The structural versatility of N-(Propan-2-yl)-1,3thiazolo5,4-bpyridin-2-amine also lends itself to applications in sensors and diagnostics. Its responsiveness to environmental changes, such as pH and temperature variations, has been exploited in the design of novel sensing devices. These devices have potential applications in environmental monitoring and medical diagnostics.

From an environmental standpoint, researchers have investigated the biodegradation pathways of N-(Propan-2-yli)-1,3thiazolo5,4-bpyridin-2-amino to assess its ecological impact. Studies suggest that under specific conditions, the compound undergoes rapid degradation into non-toxic byproducts. This information is crucial for ensuring its safe use and disposal.

In conclusion, N-(Propan-2-yli)-1,3thiazolo5,b-pyridin-a-amino (CAS No 88304961) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties and diverse applications make it an area of ongoing research interest. As advancements in synthetic methodologies and analytical techniques continue to evolve, we can expect even more innovative uses for this remarkable molecule.